![molecular formula C10H18O2 B1455789 2-(4,4-Dimethylcyclohexyl)acetic acid CAS No. 681448-25-9](/img/structure/B1455789.png)
2-(4,4-Dimethylcyclohexyl)acetic acid
Overview
Description
2-(4,4-Dimethylcyclohexyl)acetic acid (DMCHA) is an organic compound that is used in a variety of scientific research applications. It is a versatile molecule that has been studied for its biochemical and physiological effects, as well as its ability to be used in a number of laboratory experiments.
Scientific Research Applications
Stereochemistry and Structural Analysis
Research has been focused on understanding the stereochemical configuration and structural properties of cyclohexyl derivatives. For instance, studies on the stereochemistry of the hydrogenation of dimethylcyclohexene illustrate the influence of catalysts and conditions on the formation of cis-dimethylcyclohexane configurations, highlighting the complexity of chemical transformations in cyclohexyl systems Siegel & Dunkel, 1957.
Synthetic Methodologies
Synthesis techniques involving cyclohexyl derivatives have been developed, including the situselective α′-acetoxylation of enones via manganic acetate oxidation, showcasing the advancement in selective functionalization of cyclohexyl compounds Williams & Hunter, 1976. Another example includes the Diels–Alder route to synthesize potential precursors to trichothecenes, demonstrating the utility of cyclohexyl derivatives in complex organic synthesis Banks et al., 1981.
Biological Activities
Investigations into the biological activities of cyclohexyl derivatives have shown potential antimicrobial effects. A study on hydroxy lactones with the gem-dimethylcyclohexane system revealed their synthesis and antimicrobial activity, suggesting the potential of cyclohexyl derivatives in medicinal chemistry applications Grabarczyk et al., 2015.
Crystallography and Solid-State Studies
Crystallographic studies have been conducted to elucidate the solid-state structures of compounds containing cyclohexyl motifs. These studies provide insights into the molecular arrangements and interactions that could influence the properties and reactivity of cyclohexyl derivatives Zenitani et al., 1976.
properties
IUPAC Name |
2-(4,4-dimethylcyclohexyl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2/c1-10(2)5-3-8(4-6-10)7-9(11)12/h8H,3-7H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIQKOCLKQSNITC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(CC1)CC(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,4-Dimethylcyclohexyl)acetic acid |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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